Cas no 189014-58-2 (2,3-Triphenylenediamine)
2,3-Triphenylenediamine structure
Product Name:2,3-Triphenylenediamine
CAS No:189014-58-2
MF:C18H14N2
MW:258.317163944244
CID:1384161
PubChem ID:71353101
Update Time:2025-04-20
2,3-Triphenylenediamine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Triphenylenediamine
- triphenylene-2,3-diamine
- DTXSID20777863
- 189014-58-2
- SCHEMBL22142549
-
- Inchi: 1S/C18H14N2/c19-17-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)16(15)10-18(17)20/h1-10H,19-20H2
- InChI Key: MKWRMJPMPVFGKD-UHFFFAOYSA-N
- SMILES: NC1=C(C=C2C3C=CC=CC=3C3C=CC=CC=3C2=C1)N
Computed Properties
- Exact Mass: 258.11582
- Monoisotopic Mass: 258.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
2,3-Triphenylenediamine Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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